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Compound of Interest

Compound Name: Merbromin
CAS No.: 15015-80-2
Cat. No.: B10753784
Get Quote
. J

Essential Safety and Handling Guide for
Merbromin

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of Merbromin. It is intended for laboratory researchers,
scientists, and drug development professionals to ensure safe operational procedures and
proper disposal of this hazardous chemical.

Hazard Overview

Merbromin is a topical antiseptic containing mercury, a toxic heavy metal.[1] It is classified as
acutely toxic and is fatal if swallowed, inhaled, or in contact with skin.[2][3] Prolonged or
repeated exposure may cause damage to organs, particularly the central nervous system.[3]
Furthermore, Merbromin is very toxic to aquatic life with long-lasting effects.[2] In 1998, the
U.S. Food and Drug Administration (FDA) reclassified merbromin from "generally recognized
as safe" to "untested," which led to the cessation of its distribution in the United States.[4]
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling Merbromin. The following
table summarizes the required equipment.
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PPE Category

ltem

Specifications and
Recommendations

Eye and Face Protection

Safety Goggles and Face
Shield

Chemical splash goggles
conforming to EU Standard
EN166 or OSHA's 29 CFR
1910.133 regulations are
required.[3] A face shield
should be worn over goggles
when there is a risk of
splashing.[5][6]

Hand Protection

Chemical-resistant gloves

Impervious gloves, such as
nitrile or neoprene, must be
worn. Always inspect gloves
for tears or punctures before
use and change them

immediately if contaminated.

Body Protection

Laboratory Coat

Alab coat or other appropriate
protective clothing should be
worn to prevent skin contact.
[2][3] Ensure it is fully
buttoned.

Respiratory Protection

Respirator (if necessary)

All work should be conducted
in a well-ventilated area,
preferably within a chemical
fume hood, to avoid the
inhalation of dust or aerosols.
[2][7] If engineering controls
are insufficient, a NIOSH-
approved respirator or a self-
contained breathing apparatus
(SCBA) should be used.[7]

Operational Plan: Handling and Storage

Handling:

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC190111000&productDescription=MERCUROCHROME+N.F.+12+100GR&vendorId=VN00032119&countryCode=US&language=en
http://www.ameya-fze.com/pdf/Mercurochrome%20solution.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://file.medchemexpress.com/batch_PDF/HY-B0961/Merbromin-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC190111000&productDescription=MERCUROCHROME+N.F.+12+100GR&vendorId=VN00032119&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-B0961/Merbromin-SDS-MedChemExpress.pdf
https://www.cdhfinechemical.com/images/product/msds/84_1756730259_MERCUROCHROMEGRANULARCASNO129-16-8MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/84_1756730259_MERCUROCHROMEGRANULARCASNO129-16-8MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[3] All necessary PPE should be donned prior to handling the substance.

e Procedure:

o

Conduct all manipulations of Merbromin, including weighing and transferring, within a
certified chemical fume hood to minimize inhalation exposure.[2][7]

o

Avoid the formation of dust and aerosols.[2][7]

[¢]

Do not get Merbromin in the eyes, on the skin, or on clothing.[2]

[¢]

After handling, wash hands and face thoroughly. Immediately remove any contaminated
clothing.

Storage:

Store in a tightly closed, airtight container in a dry, cool, and well-ventilated place.[3][5]

Keep the container in the dark.[5]

The storage area should be locked or accessible only to authorized personnel.

Store away from incompatible materials such as strong oxidizing agents and strong acids.[3]
Emergency Procedures and First Aid
In case of exposure, immediate action is critical.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also
under the eyelids.[3] Seek immediate medical attention.[2]

o Skin Contact: Take off all contaminated clothing immediately and rinse the skin thoroughly
with large amounts of water.[2] Call a physician immediately.

 Inhalation: Move the victim to fresh air. If breathing has stopped, apply artificial respiration.
Seek immediate medical attention.[2]
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 Ingestion: Do NOT induce vomiting. Wash out the mouth with water, provided the person is
conscious.[2] Call a physician or poison control center immediately.[3]

Disposal Plan

Proper disposal of Merbromin and any contaminated waste is crucial to prevent environmental
contamination and adhere to regulations.

o Waste Collection: All unused Merbromin and contaminated materials (e.g., gloves, paper
towels, containers) must be collected in a designated, sealed, and clearly labeled hazardous
waste container.

» Disposal Method: Dispose of the contents and container at an approved waste disposal
plant. Do not allow the product to enter drains or waterways.[2][3][5] Disposal must be in
accordance with all applicable federal, state, and local regulations.[5] For consumer
guantities, disposal through a household hazardous waste collection facility is
recommended.

Visualization of Handling Protocol

The following diagram outlines the logical workflow for safely handling Merbromin in a
laboratory setting.
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Caption: Workflow for the safe handling and disposal of Merbromin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. What are the side effects of Mercurochrome? [synapse.patsnap.com]
. file.medchemexpress.com [file.medchemexpress.com]

. fishersci.com [fishersci.com]

. Merbromin - Wikipedia [en.wikipedia.org]

. ameya-fze.com [ameya-fze.com]

. epa.gov [epa.gov]

°
~ (o)) ol iy w N -

. cdhfinechemical.com [cdhfinechemical.com]

¢ To cite this document: BenchChem. [Personal protective equipment for handling Merbromin].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10753784/docs#personal-protective-equipment-for-
handling-merbromin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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